Cas no 61303-13-7 (Isoacteoside)

Isoergosteroid is a phenylethanolic glycoside monomer compound, which can be obtained from Cistanche deserticolay C. Isoergostat has antioxidant activity< Br>

Isoacteoside structure

Product Name:Isoacteoside

CAS No:61303-13-7

Molecular Formula:C₂₉H₃₆O₁₅

Molecular Weight:624.5872

MDL:MFCD06798947

CID:57667

PubChem ID:6476333

Isoacteoside Properties

Names and Identifiers

- Isoacteoside
- [(2R,3R,4S,5R,6R)-5-(3,4-Dihydroxyphenyl)-6-ethoxy-3,5-dihydroxy-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-a-L-mannopyranosyl)-,6-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
- Isoverbascoside
- ISOVERBASCOSIDE(P)
- isoacetoside
- Isoacteosid
- verbascoside
- (E)-2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-α-L-mannopyranosyl)-, 6-(3-(3,4-dihydroxyphenyl)-β-D-glucopyranoside
- [ "" ]
- 588LJK42AP
- iso-acteoside
- Acteoside isomer
- Verbascoside,(S)
- [(2R,3R,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-3,5-dihydroxy-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl
- .BETA.-D-GLUCOPYRANOSIDE, 2-(3,4-DIHYDROXYPHENYL)ETHYL 3-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-, 6-((2E)-3-(3,4-DIHYDROXYPHENYL)-2-PROPENOATE)
- UNII-588LJK42AP
- (E)-((2R,3R,4S,5R,6R)-6-(3,4-dihydroxyphenethoxy)-3,5-dihydroxy-4-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yl)methyl 3-(3,4-dihydroxyphenyl)acrylate
- beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-, 6-(3-(3,4-dihydroxyphenyl)-2-propenoate), (E)-
- 2-(3',4'-dihydroxyphenyl)ethyl 6-O-caffeoyl-3-O-(alpha-l-rhamnopyranosyl)-beta-d-glucopyranoside
- NSC729649
- s9128
- HY-N0022
- NSC-729649
- MS-30813
- [(2R,3R,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-3,5-dihydroxy-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- NS00094507
- AKOS037514697
- beta-D-GLUCOPYRANOSIDE, 2-(3,4-DIHYDROXYPHENYL)ETHYL 3-O-(6-DEOXY-alpha-L-MANNOPYRANOSYL)-, 6-((2E)-3-(3,4-DIHYDROXYPHENYL)-2-PROPENOATE)
- CHEBI:192072
- Q27261572
- [(2R,3R,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-3,5-dihydroxy-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- .beta.-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-.alpha.-L-mannopyranosyl)-6-O-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-
- CCG-270268
- CHEMBL504873
- BDBM50386896
- MFCD06798947
- DTXSID501317837
- ((2R,3R,4S,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-3,5-dihydroxy-4-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)methyl (E)-3-(3,4-dihydroxyphenyl)acrylate
- NSC 729649
- Q-100709
- 61303-13-7
- isoacteoside
- Isoacetoside
- FNMHEHXNBNCPCI-QEOJJFGVSA-N
- isoverbascoside
- DA-64514
- 1ST167466
- +Expand
- MDL： MFCD06798947
- InChIKey： FNMHEHXNBNCPCI-QEOJJFGVSA-N
- Inchi： 1S/C29H36O15/c1-13-22(35)24(37)25(38)29(42-13)44-27-23(36)20(12-41-21(34)7-4-14-2-5-16(30)18(32)10-14)43-28(26(27)39)40-9-8-15-3-6-17(31)19(33)11-15/h2-7,10-11,13,20,22-33,35-39H,8-9,12H2,1H3/b7-4+/t13-,20+,22-,23+,24+,25+,26+,27-,28+,29-/m0/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@]1([H])[C@]([H])([C@]([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])O[C@]([H])(C([H])([H])OC(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])=O)[C@@]1([H])O[H])O[H]

Computed Properties

Exact Mass: 624.20542g/mol
Surface Charge: 0
XLogP3: -0.5
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 11
Monoisotopic Mass: 624.20542g/mol
Monoisotopic Mass: 624.20542g/mol
Topological Polar Surface Area: 245Å²
Heavy Atom Count: 44
Complexity: 936
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 624.6

Experimental Properties

LogP: -1.01590
PSA: 245.29000
Refractive Index: 1.689
Boiling Point: 942.9℃/760mmHg
Melting Point: No data available
Flash Point: 306.1±27.8 °C
Solubility: 生物体外In Vitro:DMSO溶解度≥ 48 mg/mL(76.85 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
Color/Form: Powder
Density: 1.6

Isoacteoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EBXV-5mg	Isoacteoside	61303-13-7	99%	5mg	$153.00
A2B Chem LLC	AG67859-5mg	Isoacteoside	61303-13-7	98% by HPLC	5mg	$120.00	2024-04-19
Aaron	AR00EC67-50mg	Isoacteoside	61303-13-7	98%	50mg	$134.00
Ambeed	A276968-50mg	((2R,3R,4S,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-3,5-dihydroxy-4-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)methyl (E)-3-(3,4-dihydroxyphenyl)acrylate	61303-13-7	98%	50mg	$190.0	2024-05-31
ChemFaces	CFN97049-20mg	Isoacteoside	61303-13-7	>=98%	20mg	$178
Chengdu Biopurify Phytochemicals Ltd	BP0770-100mg	Isoacteoside	61303-13-7	98%	100mg	$290	2023-09-20
ChromaDex Standards	ASB-00009627-005-5mg	ISOVERBASCOSIDE	61303-13-7	%	5mg	$207.00
DC Chemicals	DCY-073-20 mg	Isoacteoside	61303-13-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1266432-50mg	Isoacteoside	61303-13-7	98%	50mg	$180	2024-06-06
MedChemExpress	HY-N0022-10mM*1mLinDMSO	Isoacteoside	61303-13-7	99.34%	10mM*1mLinDMSO	￥1141	2023-07-26

Isoacteoside Synthesis

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Chengdu Biopurify Phytochemicals Ltd.

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Isoacteoside Related Literature

1. Structure–inhibition relationship of phenylethanoid glycosides on angiotensin-converting enzyme using ultra-performance liquid chromatography-tandem quadrupole mass spectrometry

Pengfei Li,Meng Qi,Haijun Hu,Qing Liu,Qiming Yang,Dandan Wang,Fujiang Guo,S. W. Annie Bligh,Zhengtao Wang,Li Yang RSC Adv. 2015 5 51701
2. Screening of neuraminidase inhibitors from the leaves of Syringa velutina Kom. via compound fractionation and in vitro activity evaluation

Yuchi Zhang,Jingying Xu,Chunming Liu,Sainan Li Anal. Methods 2017 9 500
3. A deep clustering-based mass spectral data visualization strategy for anti-renal fibrotic lead compound identification from natural products

Jieying Lai,Lichuang Huang,Yini Bao,Lu Wang,Qiang Lyu,Haodan Kuang,Kuilong Wang,Xianan Sang,Qiao Yang,Qiyuan Shan,Gang Cao Analyst 2022 147 4739
4. Structure–inhibition relationship of phenylethanoid glycosides on angiotensin-converting enzyme using ultra-performance liquid chromatography-tandem quadrupole mass spectrometry

Pengfei Li,Meng Qi,Haijun Hu,Qing Liu,Qiming Yang,Dandan Wang,Fujiang Guo,S. W. Annie Bligh,Zhengtao Wang,Li Yang RSC Adv. 2015 5 51701
5. LTQ-Orbitrap-based strategy for traditional Chinese medicine targeted class discovery, identification and herbomics research: a case study on phenylethanoid glycosides in three different species of Herba Cistanches

Jiayu Zhang,Chen Li,Yanyun Che,Jiarui Wu,Zijian Wang,Wei Cai,Yun Li,Zhiguo Ma,Pengfei Tu RSC Adv. 2015 5 80816
6. Integrated analysis of phytochemical composition, pharmacokinetics, and network pharmacology to probe distinctions between the stems of Cistanche deserticola and C. tubulosa based on antidepressant activity

Li Fan,Ying Peng,Xiaonan Chen,Ping Ma,Xiaobo Li Food Funct. 2022 13 8542
7. Mulberrin inhibits Botrytis cinerea for strawberry storage by interfering with the bioactivity of 14α-demethylase (CYP51)

Lu Liu,Hongsu Wang,Li Lin,Yawen Gao,Xiaodi Niu Food Funct. 2022 13 4032
8. Improving natural products identification through molecular features-oriented precursor ion selection and targeted MS/MS analysis: a case study of Zhi-Ke-Yang-Yin capsule

Hongping Wang,Qiong Yin,ZiJian Wang,Ping Peng,Chunlan Fan,Run Zhang,Chen Zhao,Zhaozhou Lin RSC Adv. 2022 12 33340
9. LTQ-Orbitrap-based strategy for traditional Chinese medicine targeted class discovery, identification and herbomics research: a case study on phenylethanoid glycosides in three different species of Herba Cistanches

Jiayu Zhang,Chen Li,Yanyun Che,Jiarui Wu,Zijian Wang,Wei Cai,Yun Li,Zhiguo Ma,Pengfei Tu RSC Adv. 2015 5 80816
10. Metabolome profiling and molecular docking analysis revealed the metabolic differences and potential pharmacological mechanisms of the inflorescence and succulent stem of Cistanche deserticola

Xiao Sun,Yan Zheng,Lixia Tian,Yujing Miao,Tiexin Zeng,Yuan Jiang,Jin Pei,Bashir Ahmad,Linfang Huang RSC Adv. 2021 11 27226
11. Rapid extraction, discrimination and quantification of thermally unstable isomeric acteoside and isoacteoside in natural products by online extraction-quadrupole time-of-flight tandem mass spectrometry

Chaoying Tong,Jinju Xu,Qiachi Fu,Ruiqing Long,Sheng Peng,Shuyun Shi Anal. Methods 2019 11 2148

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